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molecular formula C16H15NO4 B1270183 4-({[(Benzyloxy)carbonyl]amino}methyl)benzoic acid CAS No. 58933-52-1

4-({[(Benzyloxy)carbonyl]amino}methyl)benzoic acid

Cat. No. B1270183
CAS RN: 58933-52-1
M. Wt: 285.29 g/mol
InChI Key: QWHYEFZPTSTTSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06489333B2

Procedure details

4-(Aminomethyl)benzoic acid 15.1 g (100 mmol) was dissolved in 200 mL dioxane and 100 mL 1.000 N NaOH and cooled in a 0° C. ice bath. The mixture was treated dropwise with benzylchloroformate 14.3 mL (100 mmol) followed by the dropwise addition of 100 mL of 1.000 N NaOH. The mixture was stirred at room temperature for 18 hours. The mixture was neutralized by adding 100 mL of 1.000 N HCl followed by dilution with dichloromethane. A white solid precipitated out which was filtered. The solid was dried in vacuo to afford 10.8 g (38.9%). 1H NMR (300 MHz, DMSO-d6): δ 4.24 (d, 2H, J=6.2 Hz); 5.01 (s, 2H); 7.31-7.34 (m, 7H); 7.84-7.88 (m, 3H); 12.85 (s, 1H).
Name
4-(Aminomethyl)benzoic acid
Quantity
15.1 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
200 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
benzylchloroformate
Quantity
14.3 mL
Type
reactant
Reaction Step Three
Name
NaOH
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
4-Benzyloxycarbonylaminomethylbenzoic acid

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[CH:5][CH:4]=1.[OH-].[Na+].[CH2:14]([O:21][C:22](Cl)=[O:23])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.Cl>O1CCOCC1.ClCCl>[CH2:14]([O:21][C:22]([NH:1][CH2:2][C:3]1[CH:4]=[CH:5][C:6]([C:7]([OH:9])=[O:8])=[CH:10][CH:11]=1)=[O:23])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:1.2|

Inputs

Step One
Name
4-(Aminomethyl)benzoic acid
Quantity
15.1 g
Type
reactant
Smiles
NCC1=CC=C(C(=O)O)C=C1
Name
dioxane
Quantity
200 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
NaOH
Quantity
100 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
benzylchloroformate
Quantity
14.3 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)OC(=O)Cl
Step Four
Name
NaOH
Quantity
100 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Five
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl
Step Six
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A white solid precipitated out which
FILTRATION
Type
FILTRATION
Details
was filtered
CUSTOM
Type
CUSTOM
Details
The solid was dried in vacuo
CUSTOM
Type
CUSTOM
Details
to afford 10.8 g (38.9%)

Outcomes

Product
Details
Reaction Time
 18 h
Name
4-Benzyloxycarbonylaminomethylbenzoic acid
Type
Smiles
C(C1=CC=CC=C1)OC(=O)NCC1=CC=C(C(=O)O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.